Cas no 1477-19-6 (Benzarone)

Benzarone Properties

Names and Identifiers

• (2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
• 2-Ethyl-3-(4-hydroxybenzoyl)benzofuran
• (2-Ethyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
• Benzarone
• (2-ETHYL-1-BENZOFURAN-3-YL)(4-HYDROXYPHENYL)METHANONE
• Benzaron
• Fagivil
• Fragivil
• Fragivix
• Vasoc
• Venagil
• NSC 82134
• L 2197
• Benzbromarone Impurity C
• 2-Ethyl-3-p-hydroxybenzoylbenzofuran
• 2-Ethyl-3-benzofuranyl-p-hydroxyphenyl ketone
• Benzarone [INN:DCF]
• Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxyphenyl)-
• Benzaronum [INN-Latin]
• Benzarona [INN-Spanish]
• L 2197-Labaz
• 2-Ethyl-3-(p-hydroxybenzoyl)benzofuran
• 2-Ethyl-4'-hydroxy-3-benzoylbenzofuran
• 2-Ethyl-3-benzofuranyl p-hydroxyphenyl ketone
• KETONE, 2-ETHYL-3-BEN
• +Expand

• MDL： MFCD00867417
• InChIKey： RFRXIWQYSOIBDI-UHFFFAOYSA-N
• Inchi： 1S/C17H14O3/c1-2-14-16(13-5-3-4-6-15(13)20-14)17(19)11-7-9-12(18)10-8-11/h3-10,18H,2H2,1H3
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C(C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])=O)=C1C([H])([H])C([H])([H])[H]
• BRN： 0222901

Computed Properties

• Exact Mass: 266.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 20
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• LogP: 3.93180
• PSA: 50.44000
• Refractive Index: 1.5490 (estimate)
• Boiling Point: 473.6°C at 760 mmHg
• Melting Point: 124.0 to 128.0 deg-C
• Density: 1.1601 (rough estimate)

Benzarone Security Information

• Symbol: GHS08
• RTECS：OB2975000
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Prompt：warning
• Storage Condition：0-10°C
• Signal Word：Warning

Benzarone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%